Cas no 2060052-09-5 (1-2-amino-1-(2-bromophenyl)ethylcyclobutane-1-carboxylic acid)

• Product Name: 1-2-amino-1-(2-bromophenyl)ethylcyclobutane-1-carboxylic acid
• CAS No: 2060052-09-5
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• MDL: MFCD30487131
• CID: 5154095
• PubChem ID: 137703030
• Update Time: 2025-09-28

1-2-amino-1-(2-bromophenyl)ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-[2-amino-1-(2-bromophenyl)ethyl]-
• 1-2-amino-1-(2-bromophenyl)ethylcyclobutane-1-carboxylic acid

• MDL： MFCD30487131
• Inchi： 1S/C13H16BrNO2/c14-11-5-2-1-4-9(11)10(8-15)13(12(16)17)6-3-7-13/h1-2,4-5,10H,3,6-8,15H2,(H,16,17)
• InChI Key： QCHYKRCKZJSZPB-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=CC=C2Br)CN)(C(O)=O)CCC1

Additional information on 1-2-amino-1-(2-bromophenyl)ethylcyclobutane-1-carboxylic acid

Research Brief on 1-2-amino-1-(2-bromophenyl)ethylcyclobutane-1-carboxylic acid (CAS: 2060052-09-5)

The compound 1-2-amino-1-(2-bromophenyl)ethylcyclobutane-1-carboxylic acid (CAS: 2060052-09-5) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This structurally unique molecule combines a cyclobutane carboxylic acid core with a 2-bromophenyl ethylamine moiety, offering interesting pharmacological properties. Recent studies have focused on its potential as a building block for targeted drug design, with particular attention to its stereochemistry and bioisosteric potential in central nervous system (CNS) drug development.

Recent synthetic chemistry advancements have enabled more efficient production of this compound with high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved asymmetric synthesis route yielding 2060052-09-5 with >99% ee, addressing previous challenges in stereocontrol. The methodology employed a novel chiral auxiliary approach that significantly reduced byproduct formation while maintaining scalability for potential industrial applications.

Pharmacological characterization studies have revealed interesting properties of this compound. In vitro testing shows moderate blood-brain barrier permeability (Papp = 8.7 × 10^-6 cm/s in MDCK-MDR1 assays) and acceptable metabolic stability (t1/2 > 60 minutes in human liver microsomes). These characteristics, combined with its unique structural features, make it particularly valuable for CNS-targeted drug discovery programs. Researchers at several pharmaceutical companies have incorporated this scaffold into their libraries for fragment-based drug design.

The 2-bromophenyl moiety presents opportunities for further derivatization through cross-coupling reactions, as demonstrated in recent patent applications (WO2023056421, US2023187542). These applications highlight its utility in creating diverse chemical libraries for high-throughput screening. Particularly noteworthy is its use in developing allosteric modulators of G-protein coupled receptors (GPCRs), where the constrained cyclobutane structure appears to confer selective binding advantages.

Ongoing research is exploring the compound's potential in treating neurological disorders. Preliminary animal studies with derivatives show promising results in models of neuropathic pain, with several analogs demonstrating efficacy comparable to gabapentin but with improved pharmacokinetic profiles. The bromine substituent's role in target engagement is currently under investigation, with crystallographic studies planned to elucidate binding modes with potential protein targets.

From a safety perspective, initial toxicological assessments indicate a favorable profile. Ames tests and micronucleus assays with the parent compound showed no mutagenic potential at concentrations up to 100 μM. However, researchers caution that the bromine atom may present metabolic liabilities that need addressing in further development. Current structure-activity relationship (SAR) studies are focusing on optimizing both potency and safety through strategic modifications of the core structure.

The commercial availability of 2060052-09-5 has improved significantly in the past year, with multiple suppliers now offering gram-scale quantities at >98% purity. This increased accessibility is accelerating research efforts, as noted in recent conference proceedings from the American Chemical Society's medicinal chemistry division. Pricing trends suggest growing demand, with current catalog prices approximately $350/100mg for enantiomerically pure material.

Future research directions include exploring its application in PROTAC (proteolysis targeting chimera) design, where the compound's rigidity and functional group handles could prove advantageous. Additionally, computational studies are underway to better understand its conformational preferences and how these might influence molecular recognition events. The next 12-18 months are expected to yield significant new data on this interesting scaffold's therapeutic potential.